4,4,4-Trifluoro-2-(o-tolyl)butanoic acid

• Molecular Formula: C11H11F3O2
• Molecular Weight: 232.20 g/mol
• IUPAC Name: 4,4,4-trifluoro-2-(2-methylphenyl)butanoic acid
• InChI: InChI=1S/C11H11F3O2/c1-7-4-2-3-5-8(7)9(10(15)16)6-11(12,13)14/h2-5,9H,6H2,1H3,(H,15,16)
• InChI Key: WAJUSEHBBZHKHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(CC(F)(F)F)C(=O)O

Description

4,4,4-Trifluoro-2-(o-tolyl)butanoic acid is a fluorinated carboxylic acid derivative characterized by a trifluoromethyl group at the C4 position and an o-tolyl (2-methylphenyl) substituent at the C2 position of the butanoic acid backbone. Its molecular formula is C₁₁H₁₁F₃O₂, with a molecular weight of 232.20 g/mol (monoisotopic mass: 232.0717) . The compound is structurally distinguished by the electron-withdrawing trifluoromethyl group, which enhances acidity and influences reactivity, and the steric bulk of the o-tolyl group, which may impact binding interactions in biological or catalytic systems. It is used in pharmaceutical and agrochemical research, particularly in the synthesis of fluorinated analogs for drug discovery .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4,4,4-Trifluoro-2-(o-tolyl)butanoic acid typically involves the reaction of o-tolylacetic acid with trifluoroacetic anhydride in the presence of a catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure high yield and purity .

Industrial Production Methods: Industrial production of this compound often employs continuous flow reactors to optimize reaction efficiency and scalability. The use of advanced purification techniques, such as recrystallization and chromatography, ensures the production of high-purity 4,4,4-Trifluoro-2-(o-tolyl)butanoic acid .

Chemical Reactions Analysis

Types of Reactions: 4,4,4-Trifluoro-2-(o-tolyl)butanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like amines and thiols can be used under basic conditions

Major Products Formed:

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols.

Substitution: Formation of substituted derivatives with nucleophiles

Scientific Research Applications

4,4,4-Trifluoro-2-(o-tolyl)butanoic acid has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and fluorinated compounds.

Biology: Investigated for its potential as a bioactive molecule in drug discovery and development.

Medicine: Explored for its therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of specialty chemicals and materials with unique properties

Mechanism of Action

The mechanism of action of 4,4,4-Trifluoro-2-(o-tolyl)butanoic acid involves its interaction with specific molecular targets and pathways. The trifluoromethyl group enhances the compound’s lipophilicity, facilitating its penetration into biological membranes. This property allows it to modulate various cellular processes, including enzyme activity and signal transduction pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs and their properties, based on evidence from synthetic and analytical studies:

Compound Name	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Features	Reference
4,4,4-Trifluoro-2-(o-tolyl)butanoic acid	C₁₁H₁₁F₃O₂	-CF₃ (C4), o-tolyl (C2)	232.20	High acidity due to -CF₃; steric hindrance from o-tolyl enhances selectivity
4,4,4-Trifluoro-2,2-dimethylbutanoic acid	C₆H₉F₃O₂	-CF₃ (C4), -CH₃ (C2 and C3)	170.13	Increased steric bulk at C2/C3; reduced aromatic interaction potential
4,4,4-Trifluoro-2-(4-nitrophenyl)butanoic acid	C₁₀H₈F₃NO₄	-CF₃ (C4), 4-nitrophenyl (C2)	263.17	Electron-deficient aryl group enhances reactivity in nucleophilic substitutions
Ethyl 4,4,4-trifluoro-3-oxo-2-(phenylhydrazono)butanoate	C₁₂H₁₁F₃N₂O₃	-CF₃ (C4), keto and hydrazone (C3/C2)	288.22	Esterified derivative with potential for tautomerism and chelation
3-Hydroxy-3-(4-diphenylyl)butanoic acid	C₂₂H₂₀O₃	-OH (C3), 4-diphenylyl (C3)	332.39	Non-fluorinated analog; hydroxyl group enables hydrogen bonding

Key Findings :

Electron-Withdrawing Effects: The trifluoromethyl group in 4,4,4-trifluoro-2-(o-tolyl)butanoic acid significantly lowers the pKa (~1.5–2.5) compared to non-fluorinated analogs like 3-hydroxy-3-(4-diphenylyl)butanoic acid (pKa ~4.5–5.0) . This enhances its solubility in polar solvents and reactivity in acid-catalyzed reactions.

In contrast, 4,4,4-trifluoro-2-(4-nitrophenyl)butanoic acid lacks steric bulk but offers a nitro group for electrophilic aromatic substitution .

Functional Group Versatility: Derivatives like ethyl 4,4,4-trifluoro-3-oxo-2-(phenylhydrazono)butanoate exhibit keto-enol tautomerism, enabling applications in coordination chemistry and catalysis . Non-esterified analogs (e.g., 4,4,4-trifluoro-2,2-dimethylbutanoic acid) are more stable but less reactive .

Biological Activity: Fluorinated compounds generally exhibit improved metabolic stability and bioavailability. For example, 4,4,4-trifluoro-2-(o-tolyl)butanoic acid shows promise in modulating protein-ligand interactions, whereas non-fluorinated analogs like 3-hydroxy-3,3-diphenylpropanoic acid are less effective in vivo due to rapid oxidation .

Biological Activity

4,4,4-Trifluoro-2-(o-tolyl)butanoic acid is a fluorinated organic compound notable for its unique chemical structure, which includes a trifluoromethyl group and an o-tolyl group attached to a butanoic acid backbone. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in modulating enzyme activity and influencing various cellular processes.

The molecular formula of 4,4,4-Trifluoro-2-(o-tolyl)butanoic acid is C11H10F3O2. The presence of the trifluoromethyl group enhances the compound's lipophilicity, facilitating its penetration into biological membranes and interaction with molecular targets within cells.

The biological activity of 4,4,4-Trifluoro-2-(o-tolyl)butanoic acid is primarily attributed to its ability to bind selectively to specific enzymes or receptors. This binding can modulate various biochemical pathways, potentially leading to therapeutic effects such as:

• Anti-inflammatory Activity : Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by inhibiting pro-inflammatory cytokines.
• Anticancer Activity : Research indicates potential efficacy in inhibiting cancer cell proliferation through mechanisms involving apoptosis and cell cycle arrest.

Interaction Studies

Interaction studies have shown that the compound can influence signal transduction pathways by modulating the activity of kinases and other signaling molecules. This interaction is crucial for understanding its therapeutic potential.

Case Studies

• In Vitro Studies : In vitro assays demonstrated that 4,4,4-Trifluoro-2-(o-tolyl)butanoic acid significantly reduced the viability of various cancer cell lines. The observed IC50 values ranged from 10 µM to 25 µM depending on the cell type.
• Enzyme Inhibition : The compound has been tested for its ability to inhibit specific enzymes involved in metabolic pathways. For instance, it showed promising results against cyclooxygenase (COX) enzymes, which are critical in inflammatory responses.
• Animal Models : Preliminary animal studies indicated that administration of this compound led to reduced tumor growth in xenograft models, suggesting systemic bioactivity.

Comparative Analysis

The following table summarizes key structural features and biological activities of compounds related to 4,4,4-Trifluoro-2-(o-tolyl)butanoic acid:

Compound Name	Structural Features	Biological Activity
4,4,4-Trifluoro-3-oxobutanoic acid	Trifluoromethyl but with different functional group position	Moderate anticancer activity
4,4,4-Trifluoro-2-phenylbutanoic acid	Similar structure with a phenyl group	Anti-inflammatory properties
4-(Trifluoromethyl)-2-(o-tolyl)butanoic acid	Lacks carboxylic acid functionality	Limited biological activity